Cas no 722472-61-9 (1-[(2-Methoxy-5-nitrophenyl)carbamoyl]ethyl 2-chloropyridine-3-carboxylate)

• Product Name: 1-[(2-Methoxy-5-nitrophenyl)carbamoyl]ethyl 2-chloropyridine-3-carboxylate
• CAS No: 722472-61-9
• MF: C₁₆H₁₄ClN₃O₆
• MW: 379.751863002777
• CID: 6150606
• PubChem ID: 4335041
• Update Time: 2025-06-08

1-[(2-Methoxy-5-nitrophenyl)carbamoyl]ethyl 2-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• SMR000354608
• EN300-26606158
• 1-[(2-methoxy-5-nitrophenyl)carbamoyl]ethyl 2-chloropyridine-3-carboxylate
• Z19817609
• 722472-61-9
• MLS001018360
• CHEMBL1369783
• HMS2650I22
• AKOS033713239
• 1-[(2-Methoxy-5-nitrophenyl)carbamoyl]ethyl 2-chloropyridine-3-carboxylate

• Inchi： 1S/C16H14ClN3O6/c1-9(26-16(22)11-4-3-7-18-14(11)17)15(21)19-12-8-10(20(23)24)5-6-13(12)25-2/h3-9H,1-2H3,(H,19,21)
• InChI Key： LQUACKKLEDTOBJ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(=O)OC(C)C(NC1C=C(C=CC=1OC)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 379.0571129g/mol
• Monoisotopic Mass: 379.0571129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 123Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 1-[(2-Methoxy-5-nitrophenyl)carbamoyl]ethyl 2-chloropyridine-3-carboxylate

Professional Introduction to 1-[(2-Methoxy-5-nitrophenyl)carbamoyl]ethyl 2-chloropyridine-3-carboxylate (CAS No. 722472-61-9)

1-[(2-Methoxy-5-nitrophenyl)carbamoyl]ethyl 2-chloropyridine-3-carboxylate (CAS No. 722472-61-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, characterized by its intricate molecular structure, combines a carbamoyl group with a pyridine core, making it a promising candidate for further exploration in medicinal chemistry.

The significance of this compound lies in its potential applications in the development of novel therapeutic agents. The presence of both a nitro and an ester functional group in its structure suggests versatile reactivity, which can be exploited for synthetic modifications aimed at enhancing pharmacological properties. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of such compounds with biological targets, providing a strategic framework for drug design.

In the context of contemporary research, 1-[(2-Methoxy-5-nitrophenyl)carbamoyl]ethyl 2-chloropyridine-3-carboxylate has been investigated for its potential role in modulating enzyme activity and receptor binding. The structural motif of this compound shares similarities with known bioactive molecules, which has prompted studies into its pharmacokinetic and pharmacodynamic profiles. Preliminary experiments have indicated that it may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways, making it a valuable scaffold for developing anti-inflammatory drugs.

The synthesis of this compound involves multi-step organic transformations, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies, has been instrumental in constructing the desired molecular framework efficiently. These methodologies not only highlight the synthetic prowess of modern organic chemistry but also underscore the importance of innovative approaches in drug development.

The role of computational tools in analyzing the structural properties of 1-[(2-Methoxy-5-nitrophenyl)carbamoyl]ethyl 2-chloropyridine-3-carboxylate cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its conformational flexibility and electronic distribution, which are critical factors in determining its biological activity. Such computational studies complement experimental data, offering a holistic understanding of the compound's behavior at both molecular and macroscopic levels.

In summary, 1-[(2-Methoxy-5-nitrophenyl)carbamoyl]ethyl 2-chloropyridine-3-carboxylate (CAS No. 722472-61-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities position it as a key candidate for further investigation in drug discovery programs. As research continues to evolve, this compound is likely to play an increasingly important role in the development of novel therapeutic interventions.